Cas no 1956324-59-6 ((2-Propylphenyl)methanamine hydrochloride)

• Product Name: (2-Propylphenyl)methanamine hydrochloride
• CAS No: 1956324-59-6
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• CID: 4728237
• Update Time: 2025-06-21

(2-Propylphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Propylphenyl)methanamine hydrochloride
• WLIFQDICFGDKDR-UHFFFAOYSA-N
• 2-(propyl)benzylamine hydrochloride salt
• AX8260156

• Inchi： 1S/C10H15N.ClH/c1-2-5-9-6-3-4-7-10(9)8-11;/h3-4,6-7H,2,5,8,11H2,1H3;1H
• InChI Key： WLIFQDICFGDKDR-UHFFFAOYSA-N
• SMILES： Cl.NCC1C=CC=CC=1CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 101
• Topological Polar Surface Area: 26

Additional information on (2-Propylphenyl)methanamine hydrochloride

Comprehensive Overview of (2-Propylphenyl)methanamine hydrochloride (CAS No. 1956324-59-6)

(2-Propylphenyl)methanamine hydrochloride (CAS No. 1956324-59-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amine hydrochloride functional group, is widely studied for its potential applications in drug development and material science. With the growing interest in small molecule therapeutics and precursor chemicals, 1956324-59-6 has become a focal point for researchers seeking innovative solutions in medicinal chemistry.

The molecular structure of (2-Propylphenyl)methanamine hydrochloride features a propylphenyl backbone, which contributes to its lipophilicity and bioavailability. These properties make it a valuable candidate for drug formulation and targeted delivery systems. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as computational models increasingly predict their efficacy in enzyme inhibition and receptor modulation. Researchers are particularly interested in its potential role in neurological disorders and metabolic diseases, aligning with current healthcare priorities.

From a synthetic chemistry perspective, 1956324-59-6 is often utilized as a building block for more complex molecules. Its amine hydrochloride moiety allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial in the development of high-performance materials and biocompatible polymers, which are in high demand across industries. The compound’s stability under various conditions also makes it suitable for long-term storage and large-scale production.

In the context of green chemistry, (2-Propylphenyl)methanamine hydrochloride has been explored for its potential in sustainable synthesis routes. With increasing regulatory pressure to reduce environmental impact, researchers are investigating catalyst-free reactions and solvent-free processes involving this compound. These efforts align with global initiatives to promote eco-friendly manufacturing and circular economy principles, making 1956324-59-6 a relevant topic in contemporary chemical discourse.

Quality control and analytical characterization of (2-Propylphenyl)methanamine hydrochloride are critical for ensuring its applicability in high-precision fields. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are essential for meeting the stringent standards of pharmaceutical grade materials, which are increasingly demanded by regulatory agencies worldwide. The compound’s well-defined spectral data also facilitates its identification in complex mixtures and formulation analysis.

The commercial availability of 1956324-59-6 has expanded in recent years, driven by its rising demand in research laboratories and industrial applications. Suppliers often highlight its high purity and batch consistency, which are critical for reproducible results in both academic and commercial settings. As the compound gains traction, questions about its scalability, cost-effectiveness, and synthetic alternatives are frequently addressed in scientific forums and patent literature.

Looking ahead, (2-Propylphenyl)methanamine hydrochloride is poised to play a pivotal role in emerging technologies such as personalized medicine and nanotechnology-based therapies. Its molecular versatility and compatibility with bioconjugation techniques open new avenues for diagnostic agents and therapeutic hybrids. With ongoing advancements in cheminformatics and structure-activity relationship studies, the full potential of CAS No. 1956324-59-6 is yet to be unlocked, making it a compound of enduring scientific interest.